Cas no 244229-38-7 ((1R)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 244229-38-7
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 5815772
• PubChem ID: 15424580
• Update Time: 2023-11-27

(1R)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-α-(trifluoromethyl)-, (αR)-
• (1R)-1-(2-bromophenyl)-2,2,2-trifluoroethanol
• SCHEMBL1747971
• EN300-1932170
• (1R)-1-(2-bromophenyl)-2,2,2-trifluoroethan-1-ol
• 244229-38-7
• AHNQGLQRPWGSLD-SSDOTTSWSA-N

• Inchi： 1S/C8H6BrF3O/c9-6-4-2-1-3-5(6)7(13)8(10,11)12/h1-4,7,13H/t7-/m1/s1
• InChI Key： AHNQGLQRPWGSLD-SSDOTTSWSA-N
• SMILES： C1([C@H](C(F)(F)F)O)=CC=CC=C1Br

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.665±0.06 g/cm3(Predicted)
• Boiling Point: 271.9±40.0 °C(Predicted)
• pka: 11.50±0.10(Predicted)